Cas no 204012-86-2 (3-(piperazin-1-ylmethyl)benzo[d]isoxazole)

3-(Piperazin-1-ylmethyl)benzo[d]isoxazole is a heterocyclic compound featuring a benzo[d]isoxazole core substituted with a piperazinylmethyl group. This structure imparts versatility in medicinal chemistry and pharmaceutical research, particularly as a key intermediate in the synthesis of bioactive molecules. The piperazine moiety enhances solubility and binding affinity, making it valuable for drug discovery targeting CNS disorders, antimicrobial agents, or receptor modulators. Its rigid benzo[d]isoxazole scaffold contributes to metabolic stability, while the methylene linker allows for further functionalization. The compound is typically employed in lead optimization due to its balanced physicochemical properties and compatibility with diverse synthetic routes. Proper handling under controlled conditions is recommended due to potential reactivity.

3-(piperazin-1-ylmethyl)benzo[d]isoxazole structure

204012-86-2 structure

Product Name:3-(piperazin-1-ylmethyl)benzo[d]isoxazole

CAS No:204012-86-2

MF:C₁₂H₁₅N₃O

MW:217.267002344131

CID:3893657

PubChem ID:82614492

Update Time:2025-10-29

3-(piperazin-1-ylmethyl)benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisoxazole, 3-(1-piperazinylmethyl)-
- 3-(piperazin-1-ylmethyl)benzo[d]isoxazole
- F1967-2421
- 3-(piperazin-1-ylmethyl)-1,2-benzoxazole
- starbld0047132
- 204012-86-2
- AKOS022926632
- Inchi： 1S/C12H15N3O/c1-2-4-12-10(3-1)11(14-16-12)9-15-7-5-13-6-8-15/h1-4,13H,5-9H2
- InChI Key： QLNSYORZNCWBHI-UHFFFAOYSA-N
- SMILES： O1C2=C(C=CC=C2)C(CN2CCNCC2)=N1

Computed Properties

Exact Mass: 217.121512110Da
Monoisotopic Mass: 217.121512110Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 41.3Å²

3-(piperazin-1-ylmethyl)benzo[d]isoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P220356-100mg	3-(piperazin-1-ylmethyl)benzo[d]isoxazole	204012-86-2		100mg	$ 115.00	2022-06-03
TRC	P220356-500mg	3-(piperazin-1-ylmethyl)benzo[d]isoxazole	204012-86-2		500mg	$ 435.00	2022-06-03
TRC	P220356-1g	3-(piperazin-1-ylmethyl)benzo[d]isoxazole	204012-86-2		1g	$ 660.00	2022-06-03
Life Chemicals	F1967-2421-0.25g	3-(piperazin-1-ylmethyl)benzo[d]isoxazole	204012-86-2	95%+	0.25g	$419.0	2023-09-06
Life Chemicals	F1967-2421-0.5g	3-(piperazin-1-ylmethyl)benzo[d]isoxazole	204012-86-2	95%+	0.5g	$442.0	2023-09-06
Life Chemicals	F1967-2421-1g	3-(piperazin-1-ylmethyl)benzo[d]isoxazole	204012-86-2	95%+	1g	$466.0	2023-09-06
Life Chemicals	F1967-2421-2.5g	3-(piperazin-1-ylmethyl)benzo[d]isoxazole	204012-86-2	95%+	2.5g	$932.0	2023-09-06
Life Chemicals	F1967-2421-5g	3-(piperazin-1-ylmethyl)benzo[d]isoxazole	204012-86-2	95%+	5g	$1398.0	2023-09-06
Life Chemicals	F1967-2421-10g	3-(piperazin-1-ylmethyl)benzo[d]isoxazole	204012-86-2	95%+	10g	$1957.0	2023-09-06